Cas no 1909319-98-7 (4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride)

• Product Name: 4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride
• CAS No: 1909319-98-7
• MF: C₁₂H₁₄Cl₂N₂
• MW: 257.158960819244
• MDL: MFCD29060261
• CID: 5192203
• PubChem ID: 121552618
• Update Time: 2025-06-13

4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(chloromethyl)-2-(2-phenylethyl)-, hydrochloride (1:1)
• 4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride

• MDL： MFCD29060261
• Inchi： 1S/C12H13ClN2.ClH/c13-8-11-9-14-12(15-11)7-6-10-4-2-1-3-5-10;/h1-5,9H,6-8H2,(H,14,15);1H
• InChI Key： YTCQXVZNRJTIRZ-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(CCl)N1)CC1C=CC=CC=1.Cl

Additional information on 4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride

Comprehensive Overview of 4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride (CAS No. 1909319-98-7)

4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride (CAS No. 1909319-98-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and chloromethyl functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structure, featuring a phenylethyl substituent, makes it particularly valuable in medicinal chemistry for designing targeted therapies.

In recent years, the demand for imidazole derivatives has surged due to their broad applications in drug discovery. Researchers are increasingly exploring compounds like 4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride for their potential in modulating biological pathways. The chloromethyl group, in particular, is a reactive handle that facilitates further chemical modifications, enabling the creation of novel analogs with enhanced pharmacological properties. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural changes can lead to significant improvements in drug efficacy.

One of the most searched topics in this domain is the role of imidazole-based compounds in treating inflammatory and infectious diseases. 4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride is often discussed in forums and research papers as a precursor for developing anti-inflammatory agents. Its phenylethyl moiety is structurally similar to certain natural products, which may contribute to its bioactivity. This connection to natural product-inspired drug design is a hot topic, as it combines the benefits of synthetic chemistry with nature's evolutionary optimization.

From a synthetic chemistry perspective, the chloromethyl group in CAS No. 1909319-98-7 offers a strategic advantage. It allows for nucleophilic substitution reactions, making the compound a valuable building block for constructing more complex architectures. This property is especially relevant in the context of click chemistry, a widely adopted methodology for rapid compound assembly. The ability to functionalize the imidazole ring efficiently has made this compound a favorite among chemists working on high-throughput screening libraries.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The phenylethyl group is a common feature in many CNS-active molecules, leading to speculation about the role of 4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride in neuroscience research. While direct applications are still under investigation, its structural motifs align with those found in neurotransmitters and neuromodulators, sparking curiosity about its pharmacological profile.

In summary, 4-(chloromethyl)-2-(2-phenylethyl)-1H-imidazole hydrochloride (CAS No. 1909319-98-7) is a multifaceted compound with promising applications in drug discovery and development. Its unique combination of a reactive chloromethyl group and a phenylethyl-substituted imidazole core positions it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.